AChE-IN-25

• Molecular Formula: C20H15ClN4O4S
• Molecular Weight: 442.9 g/mol
• IUPAC Name: 2-[2-(4-chlorophenyl)-1-(4-hydroxyphenyl)-5-methylsulfanyl-4-nitropyrrol-3-yl]-2-cyanoacetamide
• InChI: InChI=1S/C20H15ClN4O4S/c1-30-20-18(25(28)29)16(15(10-22)19(23)27)17(11-2-4-12(21)5-3-11)24(20)13-6-8-14(26)9-7-13/h2-9,15,26H,1H3,(H2,23,27)
• InChI Key: RWTDHBAAGZNIDZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=C(N1C2=CC=C(C=C2)O)C3=CC=C(C=C3)Cl)C(C#N)C(=O)N)[N+](=O)[O-]

Description

AChE-IN-25 is a compound known for its inhibitory effects on acetylcholinesterase, an enzyme that catalyzes the hydrolysis of the neurotransmitter acetylcholineBy inhibiting acetylcholinesterase, this compound helps increase the levels of acetylcholine in the brain, thereby improving cognitive functions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of AChE-IN-25 typically involves the radical cyclization of unsaturated piperazine derivatives with 1,3-dicarbonyl compounds mediated by manganese(III) acetate. The reaction conditions include:

Solvent: Acetic acid

Temperature: Room temperature

Catalyst: Manganese(III) acetate

Reaction Time: Several hours

The resulting compounds are then purified using standard chromatographic techniques .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Bulk Reactors: Large-scale reactors to accommodate higher volumes of reactants.

Continuous Flow Systems: To ensure consistent reaction conditions and higher yields.

Purification: Industrial-scale chromatography and crystallization techniques to obtain pure this compound.

Chemical Reactions Analysis

Types of Reactions

AChE-IN-25 undergoes various chemical reactions, including:

Oxidation: In the presence of oxidizing agents, this compound can form oxidized derivatives.

Reduction: Reducing agents can convert this compound into its reduced forms.

Substitution: Nucleophilic and electrophilic substitution reactions can modify the functional groups on this compound.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Halogenating agents, alkylating agents

Major Products

The major products formed from these reactions include various derivatives of this compound with modified functional groups, which can be further studied for their biological activities .

Scientific Research Applications

AChE-IN-25 has a wide range of scientific research applications:

Chemistry: Used as a model compound to study enzyme inhibition and reaction mechanisms.

Biology: Investigated for its effects on acetylcholinesterase activity in various biological systems.

Medicine: Explored as a potential therapeutic agent for neurodegenerative diseases like Alzheimer’s disease.

Industry: Utilized in the development of biosensors for detecting acetylcholinesterase activity.

Mechanism of Action

AChE-IN-25 exerts its effects by binding to the active site of acetylcholinesterase, thereby inhibiting its activity. The compound interacts with the catalytic triad of the enzyme, which includes serine, histidine, and glutamate residues. This interaction prevents the hydrolysis of acetylcholine, leading to increased levels of acetylcholine in the synaptic cleft and enhanced cholinergic transmission .

Comparison with Similar Compounds

Similar Compounds

Donepezil: A well-known acetylcholinesterase inhibitor used in the treatment of Alzheimer’s disease.

Rivastigmine: Another acetylcholinesterase inhibitor with similar applications.

Galantamine: A natural alkaloid that inhibits acetylcholinesterase and is used in Alzheimer’s therapy

Uniqueness of AChE-IN-25

This compound stands out due to its unique chemical structure, which allows for strong binding affinity and specificity towards acetylcholinesterase. Additionally, its synthetic versatility enables the creation of various derivatives with potentially enhanced biological activities .